![molecular formula C15H12FN3O B3141248 N-(4-fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide CAS No. 478245-38-4](/img/structure/B3141248.png)
N-(4-fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
Overview
Description
Scientific Research Applications
N-(4-fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide has shown potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry, where it is used as a lead compound for the development of new drugs. This compound has been shown to exhibit potent antitumor activity in vitro and in vivo, making it a promising candidate for the development of anticancer drugs.
Another application of this compound is in the field of neuroscience, where it is used as a tool to study the role of specific receptors in the brain. This compound has been shown to bind selectively to the α7 nicotinic acetylcholine receptor (nAChR), making it a valuable tool for studying the function of this receptor in the brain.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is not fully understood, but it is believed to involve the modulation of specific receptors in the body. This compound has been shown to bind selectively to the α7 nAChR, which is a ligand-gated ion channel that is involved in various physiological processes such as learning and memory, attention, and pain modulation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but preliminary research has shown that it has potent antitumor activity and can modulate the function of the α7 nAChR. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide in lab experiments is its potent antitumor activity, which makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. Another advantage is its selectivity for the α7 nAChR, which makes it a valuable tool for studying the function of this receptor in the brain.
One of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo. Another limitation is its relatively high cost compared to other research chemicals.
Future Directions
There are several future directions for research on N-(4-fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide. One direction is the development of new drugs based on the structure of this compound for the treatment of cancer and other diseases. Another direction is the study of the role of the α7 nAChR in various physiological processes, such as learning and memory, attention, and pain modulation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O/c1-10-14(19-9-3-2-4-13(19)17-10)15(20)18-12-7-5-11(16)6-8-12/h2-9H,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJVCAXYAAHVKRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=CC2=N1)C(=O)NC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001174286 |
Source
|
| Record name | N-(4-Fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001174286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
478245-38-4 |
Source
|
| Record name | N-(4-Fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=478245-38-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4-Fluorophenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001174286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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